N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2,4,6-trimethylbenzamide

• IUPAC Name: N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2,4,6-trimethylbenzamide
• InChI: InChI=1S/C20H22N2OS/c1-11-5-6-15-16(10-21)20(24-17(15)9-11)22-19(23)18-13(3)7-12(2)8-14(18)4/h7-8,11H,5-6,9H2,1-4H3,(H,22,23)
• InChI Key: NMNXVJNQGYDJPM-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2=C(C1)SC(=C2C#N)NC(=O)C3=C(C=C(C=C3C)C)C
• Molecular Formula: C20H22N2OS
• Molecular Weight: 338.5 g/mol

Description

“N-(3-Cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2,4,6-trimethylbenzamide” is a chemical compound with the molecular formula C20H22N2O2S. The average mass of this compound is 354.466 Da.

Scientific Research Applications

Chemical Synthesis and Reactivity N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2,4,6-trimethylbenzamide, due to its complex structure, participates in various chemical reactions, contributing to the synthesis of novel organic compounds. For instance, reactions of similar compounds with arylidenemalononitriles and acetylenic esters lead to the formation of benzothieno[2,3-d]pyrimidine derivatives and ethenylaminopyrano[2,3-c]pyrazole derivatives, showcasing the versatility of these compounds in synthesizing diverse chemical entities with potential biological activities (Youssef, 2009).

Photochromic Properties Another fascinating application is found in the study of photochromic properties of 1,2-Bis(benzo[b]thiophen-3-yl)ethene derivatives, which undergo reversible photocyclization to produce colored closed-ring forms. These derivatives demonstrate thermally irreversible and fatigue-resistant photochromic characteristics, which are significant for the development of materials that change color in response to light exposure. Such materials have applications in optical data storage, photochromic lenses, and molecular switches (Uchida, Irie, & Nakayama, 1990).

Drug Metabolism and Pharmacokinetics Understanding the metabolism and pharmacokinetics of chemical compounds is crucial for drug development. Studies on structurally related compounds, such as radioiodinated N-(2-diethylaminoethyl)benzamide derivatives, provide insights into their melanoma uptake, tissue selectivity, metabolic stability, and intracellular localization. These findings are essential for designing compounds with improved therapeutic efficacy and selectivity for targeting melanoma (Eisenhut et al., 2000).

Pharmacological Evaluation of Derivatives Pharmacological evaluations of 4-thiazolidinone derivatives as agonists of benzodiazepine receptors reveal the potential of these compounds as anticonvulsant agents. The design and synthesis of such derivatives involve understanding the essential functional groups for binding to specific receptors, indicating the role of chemical structure in determining biological activity. This research aids in the development of novel therapeutic agents for neurological disorders (Faizi et al., 2017).